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Compound of Interest

Compound Name: Chromium(2+);chloride

Cat. No.: B13735062

Introduction

Chromium(ll) chloride (CrCl2) is a powerful and versatile single-electron reducing agent utilized
in a variety of organic transformations.[1] One of its key applications is the reduction of alkyl
halides to their corresponding alkanes. This process is particularly valuable for its high
efficiency and functional group tolerance under mild reaction conditions. The reaction proceeds
through the formation of an organochromium intermediate, which is subsequently protonated to
yield the alkane product. This application note provides a detailed overview of the mechanism,
experimental protocols, and reactivity patterns associated with the chromium(ll) chloride-
mediated reduction of alkyl halides, aimed at researchers, scientists, and professionals in drug
development.

Reaction Mechanism

The reduction of alkyl halides by chromium(ll) chloride is a process that involves a single
electron transfer (SET) mechanism. The reaction is generally understood to proceed through
the following key steps:

 First Single-Electron Transfer: An electron is transferred from a chromium(ll) ion to the alkyl
halide (R-X), leading to the homolytic cleavage of the carbon-halogen bond. This results in
the formation of an alkyl radical (Re) and a chromium(lll) species.

o Formation of the Organochromium Intermediate: The newly formed alkyl radical is rapidly
trapped by a second chromium(ll) ion to form a stable organochromium(lll) species (R-
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Cr(INCl2).

o Protonolysis: The organochromium intermediate is then protonated by a proton source in the
reaction mixture, such as water or an alcohol, to yield the final alkane product (R-H) and a
chromium(lIl) species.

The overall stoichiometry of the reaction involves two equivalents of chromium(ll) chloride for
every equivalent of alkyl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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